Cas no 86595-19-9 (D-[2,5-13C2]GLUCOSE)

• Product Name: D-[2,5-13C2]GLUCOSE
• CAS No: 86595-19-9
• MF: C₆H₁₂O₆
• MW: 182.141192436218
• CID: 991784
• PubChem ID: 206
• Update Time: 2025-10-31

D-[2,5-13C2]GLUCOSE Chemical and Physical Properties

Names and Identifiers

• D-[2,5-13C2]GLUCOSE
• D-hexose
• Allopyranose, D-
• Unknown Hexopyranoside
• 157171-80-7
• Unknown Hexopyranose
• .alpha.-D-Glucose
• MFCD00064122
• DB-112935
• 70849-25-1
• D-Mannose-6-13C
• D-[2-13C]gulose
• D-[2-2H]galactose
• 287100-64-5
• Unknown Hexose
• B-D-ALLOPYRANOSE
• D-[4-2H]galactose
• 478518-56-8
• SCHEMBL34307
• D-Mannose-1-C-d
• a pyranose
• 39392-65-9
• 6-methyloltetrahydropyran-2,3,4,5-tetrol
• D-[6,6'-2H2]galactose
• 288846-86-6
• AKOS016038567
• D-[4,5,6,6'-2H4]glucose
• Glucose Oxidase from Aspergillus niger,
• 56570-89-9
• HMS3373C02
• D-[4,6-13C2]glucose
• D-[11-13C]TALOSE
• C00738
• D-glucose anhydrous
• D-[6-13C,6,6'-2H2]GLUCOSE
• D-Mannose-2-13C
• D-[4,5-2H2]GLUCOSE
• an aldopyranose
• NSC274237
• SB47940
• HMS3373E09
• D-[4-2H]glucose
• L-[2-13C]glucose
• 51DB4B86-692B-40EA-A7AD-4B20C8174CBE
• NS00076953
• NSC-8102
• AKOS022061531
• D-[1,2-13C2]galactose
• 54724-00-4
• (3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• SCHEMBL23758905
• 478518-63-7
• SB44851
• L-[UL-13C6]galactose
• D-[3-2H]GALACTOSE
• D-[3-13C]glucose
• AKOS037503714
• Allose, D-
• D-[4,5-13C2]glucose
• D-[1-18O]glucose
• GALACTOSE, (D)
• 478518-62-6
• .alpha.-d-Galactopyranose
• SB45285
• 175348-09-1
• NSC287045
• D-[3-13C]galactose
• 579-36-2
• SY015251
• HMS3744K13
• 39392-62-6
• CHEBI:18133
• (2S,3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• D-[5-13C]galactose
• 478529-49-6
• 83379-36-6
• BETA-D-GLUCOSE (CONTAINS ALPHA-D-GLUCOSE)
• NSC-144657
• L-(-)-ALLOSE
• DA-19781
• 70849-16-0
• 201136-45-0
• SY057403
• 478519-05-0
• EN300-33349
• CCG-272298
• WURCS=2.0/1,1,0/(axxxxh-1x_1-5_2*NCC/3=O)/1/
• 6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• 478529-30-5
• 23403-54-5
• DTXCID10196988
• alpha-d-(+)-glucose
• SCHEMBL20094856
• CHEBI:167473
• 478529-33-8
• .alpha.-d-Galactose
• 478518-70-6
• D-[2-13C]talose
• 478518-58-0
• AKOS000119941
• D-[4,5,6-13C3]glucose
• DTXCID40202844
• DB-055683
• 106032-60-4
• 26655-34-5
• D-[1-13c,1-2h]glucose
• 478518-66-0
• Hexopyranose
• 40825-89-6
• NSC-287045
• 86595-19-9
• D-[3-2H]GLUCOSE
• SY008815
• 51517-59-0
• 9010-72-4
• MolMap_000072
• .beta.-D-Glucopyranose
• NSC144657
• SY012757
• D-[1,6-13C2,6,6'-2H2]GLUCOSE
• NS00069768
• 70849-29-5
• .alpha.-D-Glucopyranose
• ALPHA-D-GLUCOSEANHYDROUS
• hexopyranoside
• D-(+)-Mannose
• NSC8102
• SCHEMBL21123450
• Hexopyranose #
• 42752-07-8
• BBL012219
• MFCD00066772
• DTXSID80858960
• 478529-47-4
• 35669-34-2
• 115973-81-4
• 478529-48-5
• Hexose
• D-[1-13C]gulose
• VS-03240
• STL163560
• DB-051616

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i3+1,4+1
• InChI Key： GZCGUPFRVQAUEE-IRHDERBPSA-N
• SMILES： [C@@H](O)([13C@H](O)CO)[C@H](O)[13C@@H](O)C=O

Computed Properties

• Exact Mass: 180.06338810g/mol
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: 150-152 °C(lit.)

Additional information on D-[2,5-13C2]GLUCOSE

Introduction to D-[2,5-13C2]Glucose (CAS No. 86595-19-9)

D-[2,5-13C2]Glucose (CAS No. 86595-19-9) is a stable isotope-labeled compound that has gained significant attention in the fields of biochemistry, metabolism, and medical research. This compound is a form of glucose where the carbon atoms at positions 2 and 5 are labeled with the stable isotope 13C. The use of such labeled compounds allows researchers to track the metabolic pathways and transformations of glucose in biological systems with high precision and accuracy.

The importance of D-[2,5-13C2]Glucose lies in its ability to serve as a non-radioactive tracer, making it safe for use in both in vitro and in vivo studies. This property has made it an invaluable tool in various research areas, including diabetes, cancer metabolism, and neurodegenerative diseases. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques have further enhanced the utility of this compound by enabling detailed metabolic flux analysis.

In the context of diabetes research, D-[2,5-13C2]Glucose has been used to study glucose metabolism in both healthy and diabetic individuals. By tracing the fate of labeled glucose molecules, researchers can gain insights into how glucose is taken up by cells, converted into energy through glycolysis and the citric acid cycle, and stored as glycogen. This information is crucial for understanding the mechanisms underlying insulin resistance and developing new therapeutic strategies.

Cancer metabolism is another area where D-[2,5-13C2]Glucose has shown significant promise. Cancer cells often exhibit altered metabolic pathways to meet their high energy demands and support rapid proliferation. By using labeled glucose, researchers can track the metabolic fluxes within cancer cells and identify key metabolic enzymes that could be targeted for therapeutic intervention. Recent studies have demonstrated that certain cancer types rely heavily on aerobic glycolysis (the Warburg effect), and understanding this process can lead to the development of more effective anticancer drugs.

In neurodegenerative diseases such as Alzheimer's and Parkinson's, glucose metabolism plays a critical role. The brain is highly dependent on glucose as its primary energy source, and disruptions in glucose metabolism have been linked to neuronal dysfunction and cell death. D-[2,5-13C2]Glucose can be used to investigate these metabolic alterations at a molecular level, providing valuable insights into disease mechanisms and potential therapeutic targets.

The application of D-[2,5-13C2]Glucose extends beyond basic research into clinical settings as well. In clinical trials, this compound can be used to monitor the efficacy of new drugs or interventions on glucose metabolism. For example, in patients with type 2 diabetes, the use of labeled glucose can help assess how well a new medication improves insulin sensitivity or reduces hepatic glucose production. Similarly, in oncology trials, labeled glucose can be used to evaluate the impact of novel therapies on tumor metabolism.

The synthesis of D-[2,5-13C2]Glucose involves complex chemical processes that ensure high purity and isotopic enrichment. Advanced techniques such as catalytic hydrogenation and enzymatic conversion are employed to produce this compound with consistent quality. The availability of high-quality labeled glucose has been instrumental in advancing our understanding of biological systems and driving innovation in medical research.

In conclusion, D-[2,5-13C2]Glucose (CAS No. 86595-19-9) is a powerful tool for investigating glucose metabolism across various biological contexts. Its non-radioactive nature and high precision make it an essential component in modern biochemical and medical research. As our understanding of metabolic pathways continues to evolve, the applications of this compound are likely to expand further, contributing to breakthroughs in disease diagnosis and treatment.